Cas no 40430-66-8 (1-Ethynyladamantane)

1-Ethynyladamantane Properties

Names and Identifiers

• 1-Ethynyladamantane
• 1-Adamantylacetylene
• Tricyclo[3.3.1.13,7]decane,1-ethynyl-
• (1-adamantyl)-acetylene
• 1-(adamantyl)acetylene
• AC1LC5O6
• adamantan-1-ylacetylene
• Adamantane-1-ethynyl
• adamantyl(1)-acetylene
• Ambap
• CTK4I3074
• PubChem21678
• 1-Ethynyladamantane #
• Carbamicacid,[(1R,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-,1,1-
• AKOS006238795
• GS-3580
• PB26310
• 40430-66-8
• Z1486012435
• MFCD08061913
• DTXSID60344159
• AKOS037643738
• AS-34991
• AKOS015917883
• A825100
• AM20070487
• EN300-1472399
• CS-0052563
• SY097027
• Adamantane, 1-ethynyl- (7CI); 1-Ethynyltricyclo[3.3.1.13,7]decane; 1-Adamantylacetylene
• +Expand

• MDL： MFCD08061913
• InChIKey： KJNCIYYNPLWHDW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16/c1-2-12-6-9-3-10(7-12)5-11(4-9)8-12/h1,9-11H,3-8H2
• SMILES： C#CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 160.125200510g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.125200510g/mol
• Heavy Atom Count: 12
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 209.3±7.0 ºC (760 Torr),
• Melting Point: 82 ºC (methanol )
• Flash Point: 70.1±12.3 ºC,
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),